Cas no 1805368-16-4 (5-Amino-3-(bromomethyl)-2-(difluoromethyl)-4-methoxypyridine)

• Product Name: 5-Amino-3-(bromomethyl)-2-(difluoromethyl)-4-methoxypyridine
• CAS No: 1805368-16-4
• MF: C₈H₉BrF₂N₂O
• MW: 267.070667982101
• CID: 4856225
• Update Time: 2025-10-31

5-Amino-3-(bromomethyl)-2-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(bromomethyl)-2-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C8H9BrF2N2O/c1-14-7-4(2-9)6(8(10)11)13-3-5(7)12/h3,8H,2,12H2,1H3
• InChI Key： AOEYJPGTYLCZGW-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=NC=C(C=1OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1

Additional information on 5-Amino-3-(bromomethyl)-2-(difluoromethyl)-4-methoxypyridine

Introduction to 5-Amino-3-(bromomethyl)-2-(difluoromethyl)-4-methoxypyridine (CAS No. 1805368-16-4)

5-Amino-3-(bromomethyl)-2-()-4-methoxypyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1805368-16-4, represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of both bromomethyl and substituents, make it a versatile building block for designing novel therapeutic agents.

The significance of this compound in modern drug discovery cannot be overstated. Its molecular framework, characterized by a pyridine core functionalized with multiple reactive sites, allows for extensive chemical modifications. These modifications are essential for tailoring the compound's pharmacological properties, such as solubility, bioavailability, and target specificity. Recent advancements in medicinal chemistry have highlighted the potential of such intermediates in developing treatments for a wide range of diseases.

In particular, the bromomethyl group in 5-Amino-3-(bromomethyl)-2-()-4-methoxypyridine serves as a valuable handle for further functionalization through cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high efficacy and selectivity in drug candidates. For instance, palladium-catalyzed Suzuki-Miyaura and Heck reactions can be employed to introduce aryl or vinyl moieties, expanding the compound's utility in generating diverse pharmacophores.

The incorporation of the group is another key feature that enhances the compound's pharmaceutical relevance. This substituent is well-documented for its ability to improve metabolic stability and binding affinity to biological targets. Studies have demonstrated that molecules containing groups often exhibit superior pharmacokinetic profiles, making them attractive candidates for clinical development. The presence of this group in 5-Amino-3-(bromomethyl)-2-()-4-methoxypyridine underscores its potential as a precursor for next-generation therapeutics.

Recent research has also explored the applications of this compound in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The pyridine scaffold is a common motif in kinase inhibitors due to its ability to interact effectively with ATP-binding pockets. By leveraging the reactivity of the bromomethyl and groups, researchers can design molecules that selectively inhibit specific kinases, thereby minimizing off-target effects.

The methoxy group at the 4-position of the pyridine ring further contributes to the compound's versatility. This functional moiety can participate in hydrogen bonding interactions, enhancing binding affinity and improving receptor recognition. Additionally, methoxy groups are often introduced to modulate lipophilicity and solubility, ensuring that drug candidates exhibit optimal pharmacokinetic properties. The strategic placement of this group in 5-Amino-3-(bromomethyl)-2-()-4-methoxypyridine highlights its role as a carefully designed intermediate.

In conclusion, 5-Amino-3-()-2-()-4-methoxypyridine (CAS No. 1805368-16-4) is a multifaceted compound with significant potential in pharmaceutical innovation. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this intermediate, its importance in drug discovery is likely to grow even further.